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Compound of Interest
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Compound Name: o
mercaptobenzimidazole

Cat. No.: B160934

An In-depth Technical Guide to 5-Amino-2-mercaptobenzimidazole (CAS: 2818-66-8)

Abstract

This document provides a comprehensive technical overview of 5-Amino-2-
mercaptobenzimidazole (CAS No. 2818-66-8), a versatile heterocyclic compound. It details
the physicochemical properties, spectral data, and synthesis of the molecule. The guide
explores its significant applications, including its role as a key intermediate in pharmaceutical
synthesis, a potent corrosion inhibitor for various metals, and a functionalizing agent in
nanotechnology. Furthermore, it outlines its biological activities, such as antibacterial,
antifungal, and enzyme inhibition properties. Detailed experimental protocols for its synthesis
and application in forming self-assembled monolayers are provided, alongside crucial safety
and handling information. This guide is intended for researchers, scientists, and professionals
in drug development and materials science.

Introduction

5-Amino-2-mercaptobenzimidazole (5-AMBI), also known as 5-Amino-2-benzimidazolethiol,
is an organic compound featuring a benzimidazole core structure.[1] This bicyclic aromatic
system, consisting of a fused benzene and imidazole ring, is substituted with an amino (-NH2)
group at position 5 and a thiol (-SH) group at position 2.[1] The presence of these distinct
functional groups imparts unique chemical reactivity and a wide range of biological and
industrial applications.[1][2] The molecule exists in two tautomeric forms, the thiol and the
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thione, with the thione form being more stable in aqueous solutions.[3] 5-AMBI serves as a
critical building block in the synthesis of pharmaceuticals, notably the anti-ulcer drug llaprazole.
[2][4] Its ability to form stable complexes with metal ions and self-assembled monolayers
makes it valuable in corrosion inhibition, nanotechnology, and analytical chemistry.[1][2][5]

Physicochemical Properties

The fundamental physicochemical properties of 5-Amino-2-mercaptobenzimidazole are
summarized in the table below. The compound typically appears as an off-white to light yellow
crystalline powder.[1][6] It exhibits solubility in various organic solvents, including Dimethyl
Sulfoxide (DMSO), Acetone, Chloroform, and Ethyl Acetate.[7]

Property Value Reference
CAS Number 2818-66-8 [7]
Molecular Formula C7H7NsS [1]
Molecular Weight 165.22 g/mol [1]

Off-white to light yellow
Appearance _ [1][6]
crystalline powder

Melting Point 226-227 °C | 240-244 °C (lit.) [1][6]
Boiling Point 356.8 °C at 760 mmHg [6]
pKa 10.44 + 0.30 (Predicted) [6]
Density ~1.24 g/cm3 (estimate) [6]
Flash Point 169.6 °C [6]

Spectral Data Analysis

Spectroscopic analysis is crucial for the structural elucidation and characterization of 5-AMBI.
Key spectral data from Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are
provided below. Additionally, techniques like Surface-Enhanced Raman Spectroscopy (SERS)
have been effectively used to study its adsorption behavior on metallic surfaces.[7]
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Spectral Data

Peak Assignment Reference

1H-NMR (DMSO)

5 12.06 (br. s, 1H, NH), 5 6.81-
6.85 (d, 1H, Ar-H), 5 6.40-6.43
(m, 2H, Ar-H), 6 4.98 (br. s, 2H,
NH2)

13C-NMR (DMSO)

5 165.9 (C=S), & 144.9, 133.4,

8
123.6, 109.8, 94.4 (Ar-C) g

IR (KBr, cm™1)

3362, 3295, 3173 (N-H
stretching), 1637, 1622, 1507
(C=C, C=N stretching, N-H
bending)

[8]

Synthesis and Chemical Reactivity

Synthesis

A common and efficient method for synthesizing 5-Amino-2-mercaptobenzimidazole is

through the chemical reduction of its nitro precursor, 2-mercapto-5-nitrobenzimidazole. This

reaction typically employs iron filings in an acidic medium.[8]
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Synthesis Workflow of 5-Amino-2-mercaptobenzimidazole

2-Mercapto-5-nitrobenzimidazole
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Reaction

Reflux (1.5 h)
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l
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Crystallize from Hot Water
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5-Amino-2-mercaptobenzimidazole
(Light brown solid, 80% yield)
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Corrosion Inhibition Mechanism

Corrosive Environment
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Antibacterial Mechanism of 5-A-2MBI Gold Nanoparticles

5-A-2MBI_Au NP
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Succinate Synthesis
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Experimental Workflow for SAM Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Amino-2-mercaptobenzimidazole CAS number 2818-
66-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160934#5-amino-2-mercaptobenzimidazole-cas-
number-2818-66-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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